Cas no 570411-03-9 (1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino-)

• Product name: 1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino-
• CAS No: 570411-03-9
• MF: C₁₈H₂₅N₅
• MW: 311.4246
• CID: 346844
• PubChem ID: 22344438

1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-c]quinoline-1-octanamine, 4-amino-
• 1-(8-aminooctyl)imidazo[4,5-c]quinolin-4-amine
• GQFYPRWOJHWGIV-UHFFFAOYSA-N
• SCHEMBL3868909
• DTXSID40625039
• 570411-03-9
• 1-(8-aminooctyl)-1H-imidazo[4,5-c]quinolin-4-amine

• Inchi： InChI=1S/C18H25N5/c19-11-7-3-1-2-4-8-12-23-13-21-16-17(23)14-9-5-6-10-15(14)22-18(16)20/h5-6,9-10,13H,1-4,7-8,11-12,19H2,(H2,20,22)
• InChI Key： GQFYPRWOJHWGIV-UHFFFAOYSA-N
• SMILES： NC1C2N=CN(CCCCCCCCN)C=2C2=C(C=CC=C2)N=1

Computed Properties

• Exact Mass: 311.21125
• Monoisotopic Mass: 311.21099582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 82.75